Reference Substances reference standards | Vulcanchem Reference substances are materials containing a precisely known concentration of a substance for use in quantitative analysis. A reference standard provides a reference that can be used to determine unknown concentrations or to calibrate analytical instruments. Reference substances are used to help ensure the identity, potency, quality and purity of products. This is accomplished by analyzing the substance against its qualified reference standard.

VCID Product Name CAS No. MF
VC0017299 2-Chloro-5-nitroanisole 1009-36-5 C7H6ClNO3
VC0018131 Furfuranol-d2 109930-25-8 C5H6O2
VC0018292 Eprinomectin component B1a 133305-88-1 C50H75NO14
VC0013838 Phenylthiomethyl triphenylphosphonium chloride 13884-92-9 C25H22ClPS
VC0014383 [5-(2,2-Dimethyl-1,3-dioxolan-4-yl)-2,2-dimethyl-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-6-yl] 4-methylbenzenesulfonate 13964-21-1 C₁₉H₂₆O₈S
VC0018234 1,1-Dimethylfuro[3,4-C]pyridine-3,4(1H,5H)-dione 145887-88-3 C9H9NO3
VC0014395 2-(N-Fmoc-4-aminobutyl)-1,3-propanediol 147190-31-6 C22H27NO4
VC0014716 Methyl 2-(4-bromophenyl)-2,2-dimethylacetate 154825-97-5 C11H13BrO2
VC0014191 5-Aminotetramethyl Rhodamine 167095-10-5 C24H23N3O3
VC0015173 2-Phthalimidopropionic acid 19506-87-7 C11H9NO4
VC0014823 2-Vinylanthracene 2026-16-6 C16H12
VC0013599 1-Phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-ol 21314-17-0 C11H8N4O
VC0014697 2-Acetamido-3-methyl-3-nitrososulfanyl-N-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]butanamide 214193-25-6 C13H23N3O8S
VC0014115 9-(4'-Nitrophenyl)-9H-pyrido[3,4-b]indole 219959-85-0 C17H11N3O2
VC0014397 2-Benzyltryptamine 22294-23-1 C17H18N2
VC0018216 6-Benzyloxy-5-methoxyindole 2426-59-7 C16H15NO2
VC0013595 6-Mercapto-1H-pyrazolo[3,4-D]pyrimidin-4-OL 24521-76-4 C5H4N4OS
VC0016322 Ethyl 6-methyl-2-oxo-4-phenyl-1,2,3,4-tetrahydropyrimidine-5-carboxylate 5395-36-8 C14H16N2O3
VC0014692 2-Amino-4,5-dimethoxybenzoic acid 5653-40-7 C9H11NO4
VC0013593 1-Hydroxyguanidine sulfate 6345-29-5 C2H12N6O6S
VC0013570 Etidronate disodium 7414-83-7 C2H8NaO7P2
VC0015631 N,N-[Iminobis(trimethylene)]bis-D-gluconamide 86303-20-0 C₁₈H₃₇N₃O₁₂
VC0015291 N-Benzylacetoacetamide 882-36-0 C11H13NO2
VC0015289 N-Acetoacetyl-N-methyl-2-(3,4-dimethoxyphenyl)ethylamine 887352-04-7 C15H21NO4
VC0017207 4-Azidosalicylic acid N-hydroxysuccinimide ester 96602-46-9 C11H8N4O5